Cas no 84888-65-3 (2-methylaminoprop-2-enoic acid)

2-methylaminoprop-2-enoic acid structure
84888-65-3 structure
Product Name:2-methylaminoprop-2-enoic acid
CAS No:84888-65-3
MF:C4H7NO2
MW:101.103881120682
CID:989757
PubChem ID:134856
Update Time:2025-04-20

2-methylaminoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methylaminoprop-2-enoic acid
    • 2-(methylamino)prop-2-enoic acid
    • SCHEMBL1280041
    • N-Methyldehydroalanine
    • 84888-65-3
    • N-Methyl-Alpha-Beta-Dehydroalanine
    • NS00073219
    • DTXSID20233939
    • AKOS006379186
    • YNW06WML0Q
    • Q27094780
    • N-METHYL-.ALPHA.-.BETA.-DEHYDROALANINE
    • UNII-YNW06WML0Q
    • 2-Propenoic acid, 2-(methylamino)-
    • starbld0001661
    • 2-(METHYLAMINO)-2-PROPENOIC ACID
    • 2-(Methylamino)acrylic acid
    • DB03920
    • Inchi: 1S/C4H7NO2/c1-3(5-2)4(6)7/h5H,1H2,2H3,(H,6,7)
    • InChI Key: FLEYLGCAQDCGHN-UHFFFAOYSA-N
    • SMILES: OC(C(=C)NC)=O

Computed Properties

  • Exact Mass: 101.047678466g/mol
  • Monoisotopic Mass: 101.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 97.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.3Ų
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